Cas no 52761-10-1 (Benzeneacetonitrile, 2-bromo-5-nitro-)

Benzeneacetonitrile, 2-bromo-5-nitro-, is a brominated and nitrated aromatic nitrile compound with significant utility in organic synthesis. Its structure, featuring both electron-withdrawing (nitro and cyano) and bromo substituents, makes it a versatile intermediate for nucleophilic substitution reactions, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromo group facilitates further functionalization via cross-coupling reactions, while the nitro group enhances reactivity in reduction or substitution processes. This compound is valued for its stability, high purity, and predictable reactivity, making it suitable for precise synthetic applications. Proper handling is required due to potential toxicity and irritant properties.

Benzeneacetonitrile, 2-bromo-5-nitro- structure

52761-10-1 structure

Product Name:Benzeneacetonitrile, 2-bromo-5-nitro-

CAS No:52761-10-1

MF:C₈H₅BrN₂O₂

MW:241.04

CID:5306948

PubChem ID:54061103

Update Time:2026-03-10

Benzeneacetonitrile, 2-bromo-5-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzeneacetonitrile, 2-bromo-5-nitro-
- 2-(2-bromo-5-nitrophenyl)acetonitrile
- D85813
- SCHEMBL1817832
- AS-84753
- MFCD18392322
- 52761-10-1
- LZTIMLRTOYLPAQ-UHFFFAOYSA-N
- Inchi： 1S/C8H5BrN2O2/c9-8-2-1-7(11(12)13)5-6(8)3-4-10/h1-2,5H,3H2
- InChI Key： LZTIMLRTOYLPAQ-UHFFFAOYSA-N
- SMILES： C1(CC#N)=CC([N+]([O-])=O)=CC=C1Br

Computed Properties

Exact Mass: 239.95344g/mol
Monoisotopic Mass: 239.95344g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 69.6Å²

Benzeneacetonitrile, 2-bromo-5-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1250980-100mg	2-(2-bromo-5-nitrophenyl)acetonitrile	52761-10-1	95%	100mg	$235	2024-06-05
eNovation Chemicals LLC	Y1250980-250mg	2-(2-bromo-5-nitrophenyl)acetonitrile	52761-10-1	95%	250mg	$420	2024-06-05
eNovation Chemicals LLC	Y1250980-1g	2-(2-bromo-5-nitrophenyl)acetonitrile	52761-10-1	95%	1g	$815	2024-06-05
eNovation Chemicals LLC	Y1250980-5g	2-(2-bromo-5-nitrophenyl)acetonitrile	52761-10-1	95%	5g	$2445	2024-06-05
eNovation Chemicals LLC	Y1250980-100mg	2-(2-bromo-5-nitrophenyl)acetonitrile	52761-10-1	95%	100mg	$320	2025-02-18
eNovation Chemicals LLC	Y1250980-250mg	2-(2-bromo-5-nitrophenyl)acetonitrile	52761-10-1	95%	250mg	$580	2025-02-18
eNovation Chemicals LLC	Y1250980-500mg	2-(2-bromo-5-nitrophenyl)acetonitrile	52761-10-1	95%	500mg	$815	2025-02-18
eNovation Chemicals LLC	Y1250980-1g	2-(2-bromo-5-nitrophenyl)acetonitrile	52761-10-1	95%	1g	$1165	2025-02-18
eNovation Chemicals LLC	Y1250980-2g	2-(2-bromo-5-nitrophenyl)acetonitrile	52761-10-1	95%	2g	$2180	2025-02-18
eNovation Chemicals LLC	Y1250980-5g	2-(2-bromo-5-nitrophenyl)acetonitrile	52761-10-1	95%	5g	$3490	2025-02-18